Cas no 886503-35-1 (1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid)

1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid structure
886503-35-1 structure
Product Name:1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
CAS No:886503-35-1
MF:C13H17N3O2
MW:247.292982816696
CID:3059069
PubChem ID:7174594
Update Time:2025-04-21

1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-butyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
    • AKOS000309155
    • 886503-35-1
    • STK350135
    • Inchi: 1S/C13H17N3O2/c1-4-5-6-16-12-11(9(3)15-16)10(13(17)18)7-8(2)14-12/h7H,4-6H2,1-3H3,(H,17,18)
    • InChI Key: AODUWGPXTQJPHG-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N=C2C=1C(C)=NN2CCCC)=O

Computed Properties

  • Exact Mass: 247.132076794Da
  • Monoisotopic Mass: 247.132076794Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68Ų
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